Cas no 99842-52-1 (N-(furan-2-ylmethyl)anilinium chloride)
99842-52-1 structure
Product Name:N-(furan-2-ylmethyl)anilinium chloride
CAS No:99842-52-1
MF:C11H12ClNO
MW:209.672081947327
CID:1992895
PubChem ID:57540
Update Time:2025-04-21
N-(furan-2-ylmethyl)anilinium chloride Chemical and Physical Properties
Names and Identifiers
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- N-(furan-2-ylmethyl)anilinium chloride
- furan-2-ylmethyl(phenyl)azanium,chloride
- FURFURYLAMINE, N-PHENYL-, HYDROCHLORIDE
- N-Phenylfurfurylamine hydrochloride
- 2-Furanmethanamine, N-phenyl-, hydrochloride
- 99842-52-1
-
- Inchi: 1S/C11H11NO.ClH/c1-2-5-10(6-3-1)12-9-11-7-4-8-13-11;/h1-8,12H,9H2;1H
- InChI Key: GNORRMLMLYTAIS-UHFFFAOYSA-N
- SMILES: [Cl-].O1C=CC=C1C[NH2+]C1C=CC=CC=1
Computed Properties
- Exact Mass: 209.061
- Monoisotopic Mass: 209.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.8A^2
Experimental Properties
- Boiling Point: 281°C at 760 mmHg
- Flash Point: 123.7°C
N-(furan-2-ylmethyl)anilinium chloride Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
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